BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Formulating
Sulfate-Free Cleansers with Potassium Cocoyl
Glycinate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B12080096

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium Cocoyl Glycinate is an anionic surfactant derived from coconut oil and the amino
acid glycine.[1][2][3] It is recognized for its exceptional mildness, making it a preferred choice
for sulfate-free cleanser formulations, particularly for sensitive skin, facial cleansers, and baby
care products.[1][2][4][5] This ingredient offers a unique combination of effective cleansing and
a luxurious skin feel, producing a rich, creamy, and stable lather without stripping the skin's
natural moisture barrier.[1][6][7] Its amino acid structure is similar to the skin's natural
moisturizing factors (NMF), contributing to its non-irritating and non-stripping properties.[6]
Furthermore, Potassium Cocoyl Glycinate is biodegradable and aligns with the principles of
green chemistry, making it a sustainable choice for environmentally conscious formulations.[4]

[6][8]

These application notes provide a comprehensive guide to formulating with Potassium Cocoyl
Glycinate, including its physicochemical properties, compatibility with other ingredients, and
detailed experimental protocols for evaluating cleanser performance.

Physicochemical Properties and Formulation
Guidelines
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Potassium Cocoyl Glycinate is a versatile ingredient that can be used as a primary or
secondary surfactant.[5][7] It is compatible with a wide range of cosmetic ingredients, including
other anionic, non-ionic, and amphoteric surfactants.[6][7]

Key Properties

Property Value/Description Source(s)
INCI Name Potassium Cocoyl Glycinate [6][8]
CAS Number 301341-58-2 [5][6]

Colorless to slightly yellowish
Appearance liquid or a white to off-white [516119]

powder/granules.

Anionic Surfactant (Amino

Type 2][3][10
P Acid-based) ZJi3]{10]

Solubility Readily soluble in water. [2][6][8]

Optimal pH Range 50-7.0 [6]

) ) 30% in liquid form; >95% in
Typical Active Matter [6]
powder form.

Compatible with other anionic,
non-ionic, and amphoteric

Compatibility surfactants. Can be combined [61[7][10][11]
with soap base to reduce

irritation and improve foam.

Recommended Usage Levels
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L Recommended
Application . Source(s)
Concentration (%)
Facial Cleansers 5-15 [6]
Body Washes 10-30 [6]
Shampoos 10-30 [6]
Baby Care Products 5-10 [6]

Formulation Workflow

The following diagram illustrates a typical workflow for formulating a sulfate-free cleanser using

Potassium Cocoyl Glycinate.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://waycoochem.com/potassium-cocoyl-glycinate-bulk-supplier/
https://waycoochem.com/potassium-cocoyl-glycinate-bulk-supplier/
https://waycoochem.com/potassium-cocoyl-glycinate-bulk-supplier/
https://waycoochem.com/potassium-cocoyl-glycinate-bulk-supplier/
https://www.benchchem.com/product/b12080096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12080096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Formulation Process

Phase A: Water Phase
- Deionized Water
- Glycerin/Humectants

Heat and mix until uniform

Phase B: Surfactant Phase
- Potassium Cocoyl Glycinate
- Co-surfactants (e.g., Cocamidopropyl Betaine)

Add slowly and mix until hydrated

Phase C: Thickening Phase
- Xanthan Gum/Carbomer

Add and mix until uniform

Phase D: Additives
- Preservatives
- Fragrance
- Actives

Adjust pH and viscosity

Final Product

Click to download full resolution via product page

Caption: A typical workflow for formulating a sulfate-free cleanser.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the performance
of sulfate-free cleansers formulated with Potassium Cocoyl Glycinate.
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Foam Height and Stability Analysis

Objective: To quantify the foam generation and stability of a cleanser formulation.
Methodology: The Ross-Miles method is a standard for assessing foam height and stability.[12]

Apparatus:

Ross-Miles foam column (graduated glass tube with a jacket for temperature control)

Pipette

Stopwatch

Beaker

Procedure:

Prepare a 1% solution of the cleanser formulation in deionized water.

e Pour 200 mL of the solution into the bottom of the Ross-Miles foam column.

o Pipette 50 mL of the same solution into the pipette of the apparatus.

 Allow the solution in the column to equilibrate to the desired temperature (e.g., 25°C).

» Release the 50 mL of solution from the pipette, allowing it to fall and generate foam.

o Immediately after the solution has been released, measure the initial foam height in
millimeters.

» Record the foam height again after 5 minutes to assess foam stability.

Data Presentation:
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. Initial Foam Height  Foam Height after 5 .
Formulation . Foam Stability (%)
(mm) min (mm)

Cleanser with X%
Potassium Cocoyl

Glycinate

Control (e.g., SLES-

based cleanser)

Foam Stability (%) = (Foam Height after 5 min / Initial Foam Height) x 100

Viscosity Measurement

Objective: To determine the rheological properties of the cleanser formulation.
Methodology: A rotational viscometer is used to measure the viscosity of the cleanser.[13][14]

Apparatus:

Rotational viscometer (e.g., Brookfield viscometer)

Appropriate spindle

Beaker

Water bath for temperature control

Procedure:

Place a sufficient amount of the cleanser formulation into a beaker.

Allow the sample to equilibrate to a controlled temperature (e.g., 25°C) in a water bath.

Select an appropriate spindle and rotational speed for the expected viscosity range.

Immerse the spindle into the sample up to the marked level.

Start the viscometer and allow the reading to stabilize.
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e Record the viscosity in centipoise (cP) or Pascal-seconds (Pa-s).

e Measurements can be taken at different rotational speeds to assess shear-thinning behavior.

Data Presentation:

Formulation Viscosity (cP) at 10 RPM Viscosity (cP) at 50 RPM

Cleanser with X% Potassium

Cocoyl Glycinate

Cleanser with X% Potassium

Cocoyl Glycinate + Thickener

Skin Mildness and Irritation Potential Assessment

Objective: To evaluate the mildness and potential for skin irritation of the cleanser formulation.
In vitro methods are preferred as alternatives to animal testing.[15][16]

Methodology: The Zein test is a common in vitro method to predict the irritation potential of
surfactants.[17][18] It measures the amount of a corn protein (zein), which is similar to keratin
in the skin, that is solubilized by the surfactant solution. Higher zein numbers indicate a greater
potential for irritation.

Apparatus:

Beakers

Magnetic stirrer and stir bars

Analytical balance

Centrifuge

Spectrophotometer

Procedure:
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» Prepare a 1% solution of the cleanser formulation in deionized water.

e Add 2g of zein powder to 40 mL of the cleanser solution.

 Stir the mixture at a constant speed (e.g., 300 RPM) for 1 hour at room temperature.
« After stirring, centrifuge the solution to separate the undissolved zein.

e Analyze the nitrogen content of the supernatant using a suitable method (e.g., Kjeldahl
method or a protein assay) to determine the amount of dissolved zein.

e The Zein number is expressed as the milligrams of nitrogen dissolved per 100 mL of
surfactant solution.

Data Presentation:

Zein Number (mg

Formulation Irritation Potential
N/100mL)
Cleanser with X% Potassium
) Low
Cocoyl Glycinate
Control (e.g., SLS-based )
High

cleanser)

Signaling Pathway for Surfactant-Induced Skin Irritation

Surfactants can induce skin irritation by disrupting the stratum corneum, leading to an
inflammatory response. The diagram below illustrates a simplified signaling pathway.
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Harsh Surfactant Exposure

'

Stratum Corneum Disruption
(Lipid and Protein Removal)

'

(Increased Transepidermal Water Loss (TEWL)) ( Keratinocyte Activation )

'

Release of Pro-inflammatory Cytokines
(e.g., IL-1a, TNF-0)

'

Inflammatory Cascade

'

Clinical Signs of Irritation
(Erythema, Edema)

Click to download full resolution via product page

Caption: A simplified pathway of surfactant-induced skin irritation.

Conclusion

Potassium Cocoyl Glycinate is a high-performing, mild, and sustainable surfactant that is
well-suited for a wide range of sulfate-free cleansing formulations. Its ability to create a
luxurious foam while maintaining the skin's natural moisture barrier makes it an excellent
choice for products targeting sensitive and delicate skin. The experimental protocols outlined in
these application notes provide a framework for formulators to effectively evaluate the
performance and mildness of their cleanser formulations, ensuring the development of safe,
effective, and consumer-appealing products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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